N-(2,4,6-Trinitrophenyl)glycine

• IUPAC Name: 2-(2,4,6-trinitroanilino)acetic acid
• InChI: InChI=1S/C8H6N4O8/c13-7(14)3-9-8-5(11(17)18)1-4(10(15)16)2-6(8)12(19)20/h1-2,9H,3H2,(H,13,14)
• InChI Key: BUBMNUKMCHTIRR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])NCC(=O)O)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C8H6N4O8
• DSSTOX Substance ID: DTXSID30553776
• Molecular Weight: 286.16 g/mol
• CAS RN: 1032-44-6

Description

Synthesis Analysis

TNPG can be synthesized through various methods, including the reaction of methyl or ethyl esters of N-(2,4,6-trinitrophenyl)glycine with methoxide ion in methanol. This reaction yields 4,6-dinitro-2-nitrosoaniline as a major product .

Chemical Reactions Analysis

TNPG can participate in various chemical reactions due to its nitro groups. For instance, it can undergo intramolecular redox reactions, leading to the formation of 4,6-dinitro-2-nitrosoaniline . Additionally, TNPG derivatives have been investigated for their antitumor activities, affecting cancer cell models and apoptotic pathways .

Scientific Research Applications

1. Chemical Reactions and Synthesis

The reaction of N-(2,4,6-Trinitrophenyl)glycine with other compounds has been a subject of study. Macháček, Hassanien, and Štěrba (1987) explored its reaction with methoxide ion, leading to the production of 4,6-dinitro-2-nitrosoaniline. This study suggests a mechanism for the reaction and investigates the influence of the side chain on reaction kinetics (Macháček et al., 1987).

2. Analytical Chemistry

In analytical chemistry, N-(2,4,6-Trinitrophenyl)glycine derivatives have been utilized for differential pulse polarographic determination of amines and amino acids, as studied by Al-hajjaji (1986). This method involves the formation of complexes with sulphite ions, allowing for precise determination of amino compounds (Al-hajjaji, 1986).

3. Biochemical Applications

The compound has been used in biochemical assays, such as in the screening of plant extracts for angiotensin-converting enzyme (ACE) inhibitory activity. Serra et al. (2005) developed a method using N-(2,4,6-Trinitrophenyl)glycine for determining the absorbance of certain compounds in a microtitre plate reader, which is significant in pharmacological research (Serra et al., 2005).

4. Environmental Sciences

Glyphosate, a widely used herbicide whose primary active ingredient is N-(phosphonomethyl)glycine, has been the focus of environmental studies. The research by Coupe et al. (2012) on the fate and transport of glyphosate and its degradate aminomethylphosphonic acid in surface waters highlights the environmental impact of this chemical (Coupe et al., 2012).

5. Agricultural Applications

Studies on glyphosate-resistant crops, such as by Padgette et al. (1995), have shown how N-(phosphonomethyl)glycine can be utilized in genetically modified crops for better weed control, demonstrating its significance in modern agriculture (Padgette et al., 1995).